Cas no 763059-51-4 (4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 763059-51-4
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• MDL: MFCD08072891
• CID: 5249306
• PubChem ID: 6472578
• Update Time: 2025-11-06

4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-3-(1-methylethyl)-
• 4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide

• MDL： MFCD08072891
• Inchi： 1S/C10H15NO3S/c1-7(2)9-6-8(15(11,12)13)4-5-10(9)14-3/h4-7H,1-3H3,(H2,11,12,13)
• InChI Key： ITLKXKYLQIPXAP-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(OC)C(C(C)C)=C1

Additional information on 4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide

Research Briefing on 4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide (CAS: 763059-51-4): Recent Advances and Applications

4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide (CAS: 763059-51-4) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, inflammation, and infectious diseases. This briefing synthesizes the latest research findings on this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

One of the most notable advancements in the study of 4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide is its identification as a potent inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and certain cancers. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding mechanism of the compound, revealing a high affinity for the active site of the enzyme. These findings suggest its potential as a lead compound for the development of next-generation carbonic anhydrase inhibitors.

In addition to its enzymatic inhibition properties, 4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide has shown promise in the field of oncology. A recent preclinical study investigated its anti-proliferative effects on various cancer cell lines, including breast and lung cancer. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated that the compound induces apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells. This selective toxicity profile makes it a promising candidate for further development as an anti-cancer agent. Researchers are currently optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects.

The compound's structural versatility has also been exploited in the design of hybrid molecules. A 2024 study reported the synthesis of 4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide conjugates with other pharmacophores, such as quinoline and indole derivatives, to enhance their therapeutic potential. These hybrids exhibited improved antimicrobial activity against drug-resistant bacterial strains, as evidenced by in vitro and in vivo assays. The study underscores the importance of structural modifications in overcoming resistance mechanisms and expanding the compound's applicability in infectious disease treatment.

Despite these promising findings, challenges remain in the clinical translation of 4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide. Issues such as metabolic stability, solubility, and potential drug-drug interactions need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is focused on developing novel formulations, such as nanoparticle-based delivery systems, to mitigate these limitations. Collaborative efforts between academia and industry are essential to accelerate the transition from bench to bedside.

In conclusion, 4-methoxy-3-(propan-2-yl)benzene-1-sulfonamide (CAS: 763059-51-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse biological activities, coupled with its potential for structural optimization, position it as a valuable scaffold for the development of therapeutics across multiple disease areas. Future research should prioritize mechanistic studies, formulation optimization, and clinical validation to fully realize its therapeutic potential.